Cas no 23605-74-5 (Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid))

• Product Name: Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid)
• CAS No: 23605-74-5
• MF: C₁₀H₂₈N₂O₁₂P₄
• MW: 492.230566978455
• MDL: MFCD00058890
• CID: 52334
• PubChem ID: 90209
• Update Time: 2025-11-02

Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) Chemical and Physical Properties

Names and Identifiers

• hexamethylenediamine-N,N,N',N'-tetrakis-(methylphosphon.ac.)
• Hexamethylenediamine-N,N,N,N-tetrakis(methylphosphonic acid) solution
• Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic acid) (HDTMPA)
• [6-[bis(phosphonomethyl)amino]hexyl-(phosphonomethyl)amino]methylphosphonic acid
• Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic acid)
• Hexamethylenediamine-N,N,N,N-Tetrakis(Methylphosphonic Acid)
• Dequest 2051
• Dequest 2051 deflocculant and sequestrant
• EINECS 245-781-0
• HDTMP
• hexamethylenediamine-N,N,N',N'-tetramethylenetetraphosphonic acid
• hexamethylenediamine-N,N,N',N'-tetrametylenetetraphosphonate
• Hexamethylenediamine-N,N,N′,N′-tetrakis(methylphosphonic acid)
• HexaMethylenediaMine-N,N,N′,N′-tetrakis(Methylphosphonic acid) solution
• (1,6-Hexanediylbis(nitrilobis(methylene)))tetrakisphosphonic acid
• HDTMPA
• 8MUB34NVUI
• Phosphonic acid, [1,6-hexanediylbis[nitrilobis(methylene)]]tetrakis-
• Phosphonic acid, (1,6-hexanediylbis(nitrilobis(methylene)))tetrakis-
• HDTMP hexapotassium salt
• Hexanediaminetetra(methylenephosphonic acid)
• HexaMethyleneDiamineTetra (MethylenePhosphonic Acid) HMDTMPA
• Hexamethylenebis(nitrilodimethylene)tetraphosphonic acid
• 23605-74-5
• Phosphonic acid, hexamethylenebis(nitrilodimethylene)tetra-
• BRN 2405158
• Q27270761
• UNII-8MUB34NVUI
• J-015165
• NS00010193
• FT-0689124
• (hexane-1,6-diylbis(azanetriyl))tetrakis(methylene)tetraphosphonic acid
• N,N,N',N'-1,6-HEXAMETHYLENEDIAMINETETRAKIS(METHYLENEPHOSPHONIC ACID)
• (Hexane-1,6-diylbis(nitrilobis(methylene)))tetrakisphosphonic acid
• DTXSID9066916
• CS-0450012
• (HEXAMETHYLENEDINITRILO)TETRAKIS(METHYLENEPHOSPHONIC ACID)
• ((Hexane-1,6-diylbis(azanetriyl))tetrakis(methylene))tetrakis(phosphonic acid)
• SCHEMBL21984
• Phosphonic acid, P,P',P'',P'''-(1,6-hexanediylbis(nitrilobis(methylene)))tetrakis-
• hexamethylene-diaminetetramethylenephosphonic acid
• 1,6-HEXANEDIAMINETETRAKIS(METHYLENE PHOSPHONIC ACID)
• KIDJHPQACZGFTI-UHFFFAOYSA-N
• Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid)

• MDL： MFCD00058890
• Inchi： 1S/C10H28N2O12P4/c13-25(14,15)7-11(8-26(16,17)18)5-3-1-2-4-6-12(9-27(19,20)21)10-28(22,23)24/h1-10H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)
• InChI Key： KIDJHPQACZGFTI-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)(O)O)CCCCCCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O
• BRN： 2405158

Computed Properties

• Exact Mass: 492.05900
• Monoisotopic Mass: 492.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 237
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -9.7

Experimental Properties

• Color/Form: White powder
• Density: 1.4353 (rough estimate)
• Melting Point: No data available
• Boiling Point: 546.04°C (rough estimate)
• Flash Point: 477.1±37.1 °C
• Refractive Index: 1.5300 (estimate)
• PSA: 275.84000
• LogP: -0.30840
• Solubility: Slightly soluble in water

Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：SZ8560500
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid)

Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) (CAS 23605-74-5): A Versatile Phosphonic Acid Derivative with Multifunctional Applications

In the realm of specialty chemicals, Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) (CAS 23605-74-5) stands out as a remarkable compound with diverse industrial applications. This phosphonic acid derivative has garnered significant attention in recent years due to its unique molecular structure and functional properties. As researchers and industries increasingly seek multifunctional additives and chelating agents, this compound has emerged as a valuable solution across multiple sectors.

The molecular architecture of Hexamethylenediamine tetraphosphonate features a hexamethylene backbone with four methylphosphonic acid groups, creating a highly functionalized molecule with exceptional metal-chelating capabilities. This structural characteristic makes it particularly effective in applications requiring scale inhibition, corrosion control, and water treatment – areas that are currently experiencing heightened interest due to global water conservation efforts and stricter environmental regulations.

One of the most significant applications of CAS 23605-74-5 is in industrial water treatment systems. As concerns about water scarcity and sustainable water management dominate environmental discussions, this compound offers an effective solution for boiler water treatment and cooling water systems. Its ability to prevent calcium carbonate scale formation and inhibit corrosion makes it particularly valuable in power plants, refineries, and manufacturing facilities where water efficiency is paramount.

The chelating properties of Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) extend beyond water treatment. In the personal care industry, there's growing demand for multifunctional cosmetic ingredients that can serve as stabilizers and sequestrants. This compound's ability to bind metal ions makes it useful in formulations where product stability and shelf life extension are critical considerations, aligning with current trends toward clean beauty and preservative optimization.

Recent advancements in material science have revealed additional applications for this versatile compound. Researchers are exploring its potential as a surface modifier for various substrates, particularly in the development of functional coatings. The phosphonic acid groups can form stable bonds with metal oxides, making it attractive for creating adhesion-promoting layers in advanced materials – a topic of intense interest in nanotechnology and smart material development circles.

From a synthesis perspective, Hexamethylenediamine tetrakis(methylphosphonic acid) represents an interesting case study in organophosphorus chemistry. The manufacturing process typically involves the reaction of hexamethylenediamine with appropriate phosphorus-containing reagents, followed by careful purification steps. Current research is focusing on optimizing these synthetic routes to improve yield and purity while reducing environmental impact – reflecting the broader chemical industry's shift toward green chemistry principles.

The compound's structure-activity relationship has become a subject of academic interest, particularly in understanding how the spacing between phosphonic acid groups affects its coordination chemistry. This fundamental research has important implications for designing new functional materials and molecular devices, connecting to current scientific discussions about molecular engineering and supramolecular chemistry.

In agricultural applications, CAS 23605-74-5 shows promise as a nutrient management aid. Its ability to chelate micronutrients could potentially improve fertilizer efficiency – a crucial consideration as the agricultural sector seeks solutions for sustainable farming practices and precision agriculture. While research in this area is still developing, it represents an exciting frontier for this multifunctional compound.

The safety profile of Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) has been thoroughly investigated, with studies confirming its suitability for various industrial applications when handled according to standard safety protocols. This aspect is particularly important given increasing regulatory scrutiny and consumer demand for safer chemical alternatives across multiple industries.

Market analysts predict steady growth for phosphonic acid derivatives like CAS 23605-74-5, driven by expanding applications in water treatment, personal care, and specialty chemicals. The compound's multifunctionality positions it well to meet evolving industry needs, particularly in regions implementing stricter environmental standards and seeking high-performance additives with favorable ecological profiles.

Looking ahead, research continues to uncover new potential applications for Hexamethylenediamine tetraphosphonate. From biomedical materials to energy storage systems, scientists are exploring how this compound's unique properties might address challenges in emerging technologies. Its versatility and tunable characteristics make it a compelling subject for ongoing investigation in both academic and industrial research settings.

For formulators and engineers working with CAS 23605-74-5, understanding its structure-property relationships is key to maximizing its performance. The compound's behavior can be fine-tuned through pH adjustment and combination with other functional additives, allowing for customized solutions tailored to specific application requirements – a flexibility that's increasingly valued in today's solution-driven chemical market.

As sustainability becomes a central concern across industries, Hexamethylenediamine-N,N,N',N'-tetrakis(methylphosphonic Acid) offers several advantages. Its effectiveness at low concentrations contributes to resource efficiency, while its ability to replace less environmentally friendly alternatives aligns with green chemistry initiatives. These attributes are driving adoption in sectors committed to reducing their environmental footprint while maintaining performance standards.

The future of phosphonic acid chemistry and derivatives like Hexamethylenediamine tetrakis(methylphosphonic acid) appears bright, with ongoing research likely to reveal additional applications and optimized formulations. As industries continue to seek high-performance, multifunctional compounds that meet both technical and sustainability requirements, this versatile molecule is well-positioned to play an increasingly important role in diverse technological applications.